Cas no 862826-69-5 (2-(benzylsulfanyl)-1-(2,6-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-(benzylsulfanyl)-1-(2,6-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 862826-69-5
• MF: C₁₉H₂₀N₂O₃S
• MW: 356.438703536987
• CID: 5981468
• PubChem ID: 3317278
• Update Time: 2025-05-21

2-(benzylsulfanyl)-1-(2,6-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-1-(2,6-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole
• (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(2,6-dimethoxyphenyl)methanone
• Methanone, [4,5-dihydro-2-[(phenylmethyl)thio]-1H-imidazol-1-yl](2,6-dimethoxyphenyl)-
• AKOS024588487
• (2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-(2,6-dimethoxyphenyl)methanone
• SR-01000127416-1
• F0630-0209
• 862826-69-5
• SR-01000127416

• Inchi： 1S/C19H20N2O3S/c1-23-15-9-6-10-16(24-2)17(15)18(22)21-12-11-20-19(21)25-13-14-7-4-3-5-8-14/h3-10H,11-13H2,1-2H3
• InChI Key： PEWYJORURZCVIQ-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CC=C2)=NCC1)(C1=C(OC)C=CC=C1OC)=O

Computed Properties

• Exact Mass: 356.11946368g/mol
• Monoisotopic Mass: 356.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 535.0±60.0 °C(Predicted)
• pka: 1.40±0.60(Predicted)

Additional information on 2-(benzylsulfanyl)-1-(2,6-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole

Introduction to 2-(benzylsulfanyl)-1-(2,6-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 862826-69-5) and Its Emerging Applications in Chemical Biology

The compound 2-(benzylsulfanyl)-1-(2,6-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 862826-69-5) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a derivative of imidazole, this molecule has garnered attention in recent years due to its structural versatility and potential biological activity. The presence of both benzylsulfanyl and 2,6-dimethoxybenzoyl substituents introduces unique electronic and steric properties, making it a promising candidate for further exploration in medicinal chemistry and drug discovery.

In the realm of chemical biology, imidazole derivatives have long been studied for their role as bioactive scaffolds. The imidazole core is a privileged structure found in numerous natural products and pharmaceuticals, including antifungals like fluconazole and antiviral agents. The specific modification of 2-(benzylsulfanyl)-1-(2,6-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole with electron-withdrawing and electron-donating groups enhances its interactome, potentially enabling selective binding to biological targets.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their pharmacological potential. Molecular docking studies suggest that this molecule may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) or lipoxygenase (LOX). The benzylsulfanyl moiety is particularly noteworthy for its ability to modulate protein-protein interactions, a key mechanism in many therapeutic interventions.

The 2,6-dimethoxybenzoyl group contributes to the compound's hydrophobicity while also serving as a handle for further derivatization. This dual functionality makes it an attractive starting point for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity. In vitro assays have begun to reveal preliminary evidence of anti-inflammatory effects, with the compound demonstrating dose-dependent inhibition of nitric oxide production in macrophage cell lines.

One of the most compelling aspects of this compound is its potential to serve as a lead scaffold for the development of novel therapeutics. The imidazole ring itself is known to be bioisosteric with pyridine and pyrimidine rings, allowing for broad applicability across different therapeutic areas. Additionally, the presence of both sulfide and ester functionalities provides multiple sites for chemical modification, enabling the creation of libraries of analogs with tailored properties.

The synthesis of 2-(benzylsulfanyl)-1-(2,6-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. Key steps include condensation reactions to form the imidazole core followed by selective functionalization at the 1-position and 4-position. Advances in green chemistry have also influenced synthetic routes toward this compound, emphasizing atom economy and minimal waste generation.

As interest in immunomodulatory agents grows—particularly in the context of chronic inflammatory diseases—compounds like this one are being revisited with fresh perspectives. The ability of imidazole derivatives to modulate immune responses has been well-documented, and modifications such as those present in 2-(benzylsulfanyl)-1-(2,6-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole may unlock new therapeutic strategies.

Evaluation of metabolic stability is another critical area under investigation. Preliminary data suggest that the compound exhibits reasonable resistance to enzymatic degradation under physiological conditions, which would be advantageous for oral bioavailability. However, further studies are needed to fully characterize its pharmacokinetic profile across species.

The role of computational modeling in guiding experimental design cannot be overstated. By integrating quantum mechanical calculations with molecular dynamics simulations, researchers can predict how small changes to the structure—such as altering the length or substitution pattern at the benzylsulfanyl arm—will influence binding affinity and selectivity. This predictive power accelerates the discovery process by allowing hypothesis-driven experimentation rather than brute-force screening.

In conclusion,2-(benzylsulfanyl)-1-(2,6-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 862826-69-5) represents a structurally intriguing compound with significant untapped potential in chemical biology and drug development. Its unique combination of substituents positions it as a valuable scaffold for future investigations into anti-inflammatory and immunomodulatory therapies. Continued exploration through both experimental synthesis and computational analysis promises to yield novel insights into its biological function and therapeutic applicability.